5-{[1-(Chloromethyl)cyclopropyl]methyl}-4-methyl-1,2,3-thiadiazole

• Molecular Formula: C8H11ClN2S
• Molecular Weight: 202.71 g/mol
• IUPAC Name: 5-[[1-(chloromethyl)cyclopropyl]methyl]-4-methylthiadiazole
• InChI: InChI=1S/C8H11ClN2S/c1-6-7(12-11-10-6)4-8(5-9)2-3-8/h2-5H2,1H3
• InChI Key: ZEDQTHGXBAFALC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SN=N1)CC2(CC2)CCl

Description

5-{[1-(Chloromethyl)cyclopropyl]methyl}-4-methyl-1,2,3-thiadiazole is a heterocyclic compound featuring a 1,2,3-thiadiazole core substituted at position 4 with a methyl group and at position 5 with a [1-(chloromethyl)cyclopropyl]methyl moiety.

Preparation Methods

The synthesis of 5-{[1-(Chloromethyl)cyclopropyl]methyl}-4-methyl-1,2,3-thiadiazole typically involves the reaction of cyclopropylmethyl chloride with 4-methyl-1,2,3-thiadiazole under specific conditions. The reaction is usually carried out in the presence of a base such as sodium hydroxide or potassium carbonate to facilitate the substitution reaction. Industrial production methods may involve optimizing reaction conditions to increase yield and purity, such as controlling temperature, pressure, and reaction time.

Chemical Reactions Analysis

5-{[1-(Chloromethyl)cyclopropyl]methyl}-4-methyl-1,2,3-thiadiazole can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide, leading to the formation of corresponding sulfoxides or sulfones.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride, potentially converting the thiadiazole ring to a more reduced form.

Substitution: The chloromethyl group can participate in nucleophilic substitution reactions with nucleophiles such as amines, alcohols, or thiols, resulting in the formation of new derivatives.

Scientific Research Applications

Chemistry: The compound is used as a building block in organic synthesis, enabling the creation of more complex molecules.

Biology: It has been investigated for its potential biological activities, including antimicrobial and antifungal properties.

Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate or active ingredient in drug development.

Industry: The compound may be used in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 5-{[1-(Chloromethyl)cyclopropyl]methyl}-4-methyl-1,2,3-thiadiazole involves its interaction with molecular targets such as enzymes or receptors. The chloromethyl group can form covalent bonds with nucleophilic sites on proteins or other biomolecules, potentially altering their function. The thiadiazole ring may also interact with specific binding sites, influencing biological pathways and cellular processes.

Comparison with Similar Compounds

Halogen-Substituted Derivatives

Key Compounds :

• 5-{[1-(Bromomethyl)cyclopropyl]methyl}-4-methyl-1,2,3-thiadiazole (ID: 1865028-10-9)
• 5-{[1-(Chloromethyl)cyclobutyl]methyl}-1,2,3-thiadiazole (ID: 1855726-35-0)

Property	Target Compound (Cl, Cyclopropane)	Br Analog (Br, Cyclopropane)	Cl Analog (Cl, Cyclobutane)
Halogen Reactivity	Moderate (Cl)	High (Br)	Moderate (Cl)
Ring Strain	High (cyclopropane)	High (cyclopropane)	Lower (cyclobutane)
Synthetic Yield	Not reported	Not reported	Not reported
Suppliers	2 suppliers	1 supplier	1 supplier

Analysis :

• Bromine analogs exhibit higher reactivity in nucleophilic substitutions due to Br’s superior leaving-group ability compared to Cl.
• Cyclobutane analogs offer reduced strain but increased flexibility .

Heterocyclic Modifications

Key Compound : 5-(4-Cyclopropyl-5-((3-fluorobenzyl)sulfonyl)-4H-1,2,4-triazol-3-yl)-4-methyl-1,2,3-thiadiazole ()

Property	Target Compound (Thiadiazole)	Triazole-Sulfonyl Derivative
Core Structure	1,2,3-thiadiazole	1,2,3-thiadiazole + 1,2,4-triazole
Substituents	Chloromethylcyclopropyl	Fluorobenzyl sulfonyl
Antifungal Activity	Not reported	IC₅₀: 12–25 µg/mL
Crystallography	Not resolved	Monoclinic P121/n1, R = 0.0393

Analysis :

• The triazole-sulfonyl derivative demonstrates significant antifungal activity, attributed to the electron-withdrawing sulfonyl group and fluorine’s hydrophobic interactions. The target compound’s chloromethyl group may confer distinct reactivity but lacks reported biological data .
• Crystallographic data for the triazole analog reveals tight molecular packing (V = 1653.3 ų), suggesting that the target compound’s cyclopropane ring might similarly influence crystal lattice stability .

Functional Group Variations

Key Compound : 4-Chloromethyl-2-methyl-5-nitro-1,3-thiazole ()

Property	Target Compound (Thiadiazole)	Nitro-Thiazole Analog
Core Structure	1,2,3-thiadiazole	1,3-thiazole
Functional Groups	Chloromethylcyclopropyl	Nitro, Chloromethyl
Synthetic Pathway	Not reported	62% yield via ZnCl₂ cyclization
Bioactivation	Potential electrophilic site	Nitro group reducible by nitroreductases

Analysis :

• Bioactivation mechanisms differ: nitro groups rely on enzymatic reduction, whereas chloromethyl groups may undergo hydrolysis or alkylation .

Physicochemical and Crystallographic Insights

• Crystal Packing : Cyclopropane rings in analogs (e.g., ) induce dense packing due to their planar rigidity, which could improve thermal stability in the target compound .
• Computational Data : DFT studies on the triazole-thiadiazole analog (B3LYP/6-31G(d,p)) reveal frontier orbital energies (HOMO-LUMO gap ~4.5 eV), suggesting similar reactivity profiles for the target compound .